Tyrphostin AG 1112

• CAS No.: 153150-84-6
• Product Name: Tyrphostin AG 1112
• Molecular Formula: C15H10N6
• Molecular Weight: 274.287
• IUPAC Name: 3-amino-5-[(Z)-1-cyano-2-(1H-indol-3-yl)ethenyl]-1H-pyrazole-4-carbonitrile
• Standard InChI: InChI=1S/C15H10N6/c16-6-9(14-12(7-17)15(18)21-20-14)5-10-8-19-13-4-2-1-3-11(10)13/h1-5,8,19H,(H3,18,20,21)/b9-5+
• Standard InChIKey: UATHROQEHSKMCY-KPBXGNTFSA-N
• SMILES: C1=CC=C2C(=C1)C(=CN2)C=C(C#N)C3=C(C(=NN3)N)C#N
• Appearance: Solid powder
• Description: Tyrphostin AG 1112 is a Bcr-Abl kinase blocker that can activate the terminal differentiation of K562 cells and the purging of Ph+ cells.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Tyrphostin AG 1112; Tyrphostin AG-1112; Tyrphostin AG1112.
• Reference: 1: Kang TB, Huang C, Liang NC. Action of 3 tyrphostin derivatives on casein kinase II from rat liver. Zhongguo Yao Li Xue Bao. 1997 Jan;18(1):56-8. PubMed PMID: 10072895.; 2: Anafi M, Gazit A, Zehavi A, Ben-Neriah Y, Levitzki A. Tyrphostin-induced inhibition of p210bcr-abl tyrosine kinase activity induces K562 to differentiate. Blood. 1993 Dec 15;82(12):3524-9. PubMed PMID: 7505115.
• PubChem Compound: 135402851
• Last Modified: Nov 11 2021